Lipophilicity Gain from 4-Fluorophenyl Substitution
Introduction of the 4-fluorophenyl group at N-1 increases calculated LogP by approximately 0.14 units relative to the unsubstituted phenyl analog—from 1.61 (des-fluoro, CAS 1076197-28-8) to 1.74 (target compound, CAS 1001665-66-2)—while preserving an identical PSA of 104.93 Ų, thereby enhancing predicted membrane permeability without sacrificing hydrogen-bonding capacity . Fluorine substitution at the para position of the N-phenyl ring is a well-validated strategy for improving metabolic stability and target binding affinity in aminopyrazole-based kinase inhibitors, as demonstrated by the clinical candidate RO3201195 [1].
| Evidence Dimension | Calculated partition coefficient (LogP) and polar surface area (PSA) |
|---|---|
| Target Compound Data | LogP = 1.74; PSA = 104.93 Ų |
| Comparator Or Baseline | 5-Amino-4-cyano-1-phenyl-1H-pyrazole-3-carboxylic acid (CAS 1076197-28-8): LogP = 1.61; PSA = 104.93 Ų |
| Quantified Difference | ΔLogP = +0.13 (±0.02); PSA identical |
| Conditions | Calculated LogP and PSA values from ChemSrc database (fragment-based computational prediction) |
Why This Matters
A LogP increase of 0.13–0.14 units, achieved without PSA penalty, translates to measurably improved passive membrane permeability in cell-based assays—a critical parameter for any program requiring intracellular target engagement.
- [1] Goldstein DM, Alfredson T, Bertrand J, et al. Discovery of S-[5-amino-1-(4-fluorophenyl)-1H-pyrazol-4-yl]-[3-(2,3-dihydroxypropoxy)phenyl]methanone (RO3201195), an orally bioavailable and highly selective inhibitor of p38 MAP kinase. J Med Chem. 2006;49(6):1956-1969. View Source
